8-Fluoro-6-methoxy-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 8-fluoro-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H11FO2/c1-14-8-5-7-3-2-4-10(13)11(7)9(12)6-8/h5-6H,2-4H2,1H3
• InChI Key: KWFNZGGLUHRUAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=O)CCC2)C(=C1)F
• Molecular Formula: C11H11FO2
• Molecular Weight: 194.20 g/mol

Description

8-Fluoro-6-methoxy-3,4-dihydronaphthalen-1(2H)-one, also known as 8-FMDN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized using various methods and has shown potential in various applications, including medicinal chemistry and drug discovery.

Scientific Research Applications

Direct Iodination and Fluorination Techniques

Research into derivatives of 3,4-dihydronaphthalen-1(2H)-one, including those with methoxy substituents, has led to efficient regioselective iodination techniques. These methods utilize elemental iodine activated by specific catalysts in methanol, highlighting the compound's versatility in halogenation reactions (Jereb et al., 2003). Furthermore, fluorine addition to fluorinated naphthalene derivatives using xenon difluoride at room temperature demonstrates the compound's potential in creating fluorinated organic molecules, offering pathways to novel chemical entities (Zajc & Zupan, 1982).

Synthesis of Anti-inflammatory and Fluorine-substituted Derivatives

The synthesis of fluorine-substituted tetrahydrobenzo[h]quinazolin-2-amine derivatives from α,β-unsaturated ketones, including 3,4-dihydronaphthalen-1(2H)-one, has been explored. These derivatives have shown potential in improving solubility and demonstrating significant anti-inflammatory activity, indicating the compound's applicability in medicinal chemistry (Sun et al., 2019).

Applications in Organic Synthesis

The compound's derivatives have been utilized in organic synthesis, such as the asymmetric synthesis of monofluorinated 1-amino-1,2-dihydronaphthalene and 1,3-amino alcohol derivatives. These methodologies offer new routes to enantioenriched compounds, which are valuable in drug development and synthetic chemistry (Lázaro et al., 2016).

Photoreactions and Fluorination in Organic Media

Explorations into the photoreactions of aromatic compounds, including fluoronitronaphthalenes and methoxynitronaphthalenes, reveal the activating effect of specific substituents on photosubstitution reactions. These findings contribute to a deeper understanding of photoreactivity and its application in synthesis (Lammers & Cornelisse, 1977). Additionally, efficient regioselective alpha-phenylation of carbonyl compounds using fluorotetraphenylbismuth demonstrates innovative approaches to fluorination in organic synthesis (Ooi et al., 2003).